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Compound of Interest

Compound Name: ER degrader 6

Cat. No.: B12381790

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with ER Degrader 6. The following procedures for
handling, storage, and disposal are based on best practices for potent, novel chemical
compounds. Always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer and adhere to your institution's Environmental Health and Safety (EHS)
guidelines.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is essential when handling ER Degrader 6.
[1] The following table summarizes the recommended PPE.
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PPE Category

Specific Recommendations

Eye Protection

Wear chemical safety goggles or a face shield.

[1]2]

Hand Protection

Use chemically resistant gloves (e.g., nitrile).

Inspect gloves for any signs of degradation or

puncture before use.[1][2]

Body Protection

Wear a standard laboratory coat.

Respiratory Protection

Handle the solid compound and prepare stock

solutions in a well-ventilated area, preferably

within a certified chemical fume hood to prevent

inhalation of dust or aerosols.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of ER Degrader 6 and ensure

the safety of laboratory personnel.

Receiving and Storage:

Upon receiving the compound, verify the integrity of the packaging. Store the compound in a

tightly sealed container, protected from light and moisture.

Form Storage Temperature Duration
Solid -20°C Long-term

Up to 6 months (in single-use
Stock Solution -80°C aliquots to avoid freeze-thaw

cycles)

-20°C

Up to 1 month (in single-use

aliquots)

Solution Preparation:
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» Equilibration: Before opening, allow the vial of solid ER Degrader 6 to equilibrate to room
temperature to prevent condensation.

» Solvent Addition: Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired
stock concentration.

o Dissolution: Vortex and/or sonicate the mixture to ensure the compound is fully dissolved.

» Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes and
store immediately at the recommended temperature.

Disposal Plan

The disposal of ER Degrader 6 must comply with all local, state, and federal regulations for
chemical waste. Treat all waste containing this compound as hazardous.

Waste Segregation and Collection:

o Waste Identification: Classify waste containing ER Degrader 6 as hazardous chemical
waste.

e Segregation: Keep solid waste (e.g., contaminated pipette tips, tubes) separate from liquid
waste (e.g., unused solutions, solvents).

o Containers: Collect waste in clearly labeled, leak-proof containers that are chemically
compatible with the waste.

Step-by-Step Disposal Protocol:
o PPE: Wear appropriate PPE as outlined above.
o Containment: Conduct all waste handling procedures within a chemical fume hood.

o Labeling: Clearly label waste containers with the full chemical name ("ER Degrader 6") and
any other required hazard information.

o Storage: Store waste containers in a designated secondary containment area away from
general lab traffic and incompatible materials.
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o Pickup: Arrange for collection and disposal by your institution's licensed hazardous waste
contractor.

Decontamination and Degradation Protocols:

For spills or decontamination of equipment, the following methods can be considered, but must
be performed in a chemical fume hood with appropriate PPE.

o Oxidative Degradation: A solution of sodium hypochlorite (bleach) can be used to degrade
some cytotoxic compounds. Be aware that mixing bleach with certain solvents like DMSO
can cause an exothermic reaction; therefore, add bleach slowly with stirring.

o Hydrolytic Degradation: PROTAC molecules may be susceptible to hydrolysis under strongly
acidic or basic conditions (e.g., using 1 M HCl or 1 M NaOH).

After any degradation procedure, the resulting solution should still be treated as hazardous
waste and disposed of through your institution's EHS office.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

Immediately flush with plenty of water for at
Eye Contact )
least 15 minutes.

) Wash off immediately with soap and plenty of
Skin Contact ) )
water. Remove contaminated clothing.

Move to fresh air. If breathing is difficult, give

Inhalation

oxygen.

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person.

Experimental Workflow: Handling and Disposal
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The following diagram illustrates the general workflow for the safe handling and disposal of ER
Degrader 6 in a laboratory setting.

Receiving and Storage
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Y
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Y

Store at -20°C (Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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